N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C15H18N2O2/c1-10-9-14(11(2)19-10)15(18)16-12-5-7-13(8-6-12)17(3)4/h5-9H,1-4H3,(H,16,18)
• InChI Key: YJPXDCWZYVTSHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC=C(C=C2)N(C)C
• Molecular Formula: C15H18N2O2
• DSSTOX Substance ID: DTXSID80977004
• Molecular Weight: 258.32 g/mol
• CAS RN: 6144-50-9

Description

N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide, also known as DMF, is a chemical compound that has been used in various scientific research applications. DMF is a small molecule that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in many fields.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide is not fully understood, but it is believed to involve the covalent modification of specific cysteine residues in target proteins. This modification can lead to changes in protein conformation and activity, ultimately resulting in the observed biochemical and physiological effects of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of protein activity, the induction of cellular stress responses, and the inhibition of cell proliferation. N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide has also been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide in lab experiments is its small size, which allows it to easily penetrate cell membranes and interact with intracellular targets. N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide is also relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide is its potential toxicity, particularly at high concentrations. Careful control of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide concentration and exposure time is necessary to avoid unwanted effects on cells and tissues.

Future Directions

There are many potential future directions for research involving N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide. One area of interest is the development of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide-based therapeutics for the treatment of diseases such as cancer, neurodegenerative disorders, and autoimmune diseases. Another area of interest is the use of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide as a tool for studying protein-protein interactions and signal transduction pathways. Further research is also needed to fully understand the mechanism of action of N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide and to identify its specific targets in cells and tissues.

Synthesis Methods

N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-(dimethylamino)benzaldehyde with 2,5-dimethylfuran in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and produces N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide in high yield.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide has been used in many scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and drug discovery. N-[4-(dimethylamino)phenyl]-2,5-dimethyl-3-furamide has been shown to modulate the activity of a variety of proteins, including kinases, phosphatases, and transcription factors, making it a valuable tool in the study of signal transduction pathways.